Cas no 1035096-73-1 (1-Propanone,1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl-)

• Product Name: 1-Propanone,1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl-
• CAS No: 1035096-73-1
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 97904
• PubChem ID: 53249224
• Update Time: 2025-04-18

1-Propanone,1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl-
• 1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl-1-Propanone
• 1-(5-aminoindazol-1-yl)-2,2-dimethylpropan-1-one
• FT-0711578
• 1-(5-AMINO-1H-INDAZOL-1-YL)-2,2-DIMETHYLPROPAN-1-ONE
• DTXSID70692911
• SCHEMBL10078940
• 1035096-73-1

• Inchi： 1S/C12H15N3O/c1-12(2,3)11(16)15-10-5-4-9(13)6-8(10)7-14-15/h4-7H,13H2,1-3H3
• InChI Key： YNHPTTHUFMALFY-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N1C2C=CC(=CC=2C=N1)N

Computed Properties

• Exact Mass: 217.12165
• Monoisotopic Mass: 217.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.9A^2

Experimental Properties

• PSA: 60.91
• LogP: 2.88600